Cas no 204251-18-3 (1H-PYRAZOLE-4-CARBOXAMIDE, 5-CHLORO-1,3-DIMETHYL-)

• Product Name: 1H-PYRAZOLE-4-CARBOXAMIDE, 5-CHLORO-1,3-DIMETHYL-
• CAS No: 204251-18-3
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• MDL: MFCD01569079
• CID: 3232970
• PubChem ID: 1474979
• Update Time: 2025-10-29

1H-PYRAZOLE-4-CARBOXAMIDE, 5-CHLORO-1,3-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXAMIDE, 5-CHLORO-1,3-DIMETHYL-
• CHEMBL1904438
• MLS000721751
• MFCD01569079
• SCHEMBL5290793
• HMS2671C08
• 11N-575S
• SMR000335225
• 5-chloro-1,3-dimethylpyrazole-4-carboxamide
• 204251-18-3
• AKOS006242779
• 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxamide
• DTXSID801329283

• MDL： MFCD01569079
• Inchi： 1S/C6H8ClN3O/c1-3-4(6(8)11)5(7)10(2)9-3/h1-2H3,(H2,8,11)
• InChI Key： NFSKLGKDBGHLJH-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(C(N)=O)C(C)=N1

Computed Properties

• Exact Mass: 173.0355896Da
• Monoisotopic Mass: 173.0355896Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.9Ų

Additional information on 1H-PYRAZOLE-4-CARBOXAMIDE, 5-CHLORO-1,3-DIMETHYL-

1H-PYRAZOLE-4-CARBOXAMIDE, 5-CHLORO-1,3-DIMETHYL- (CAS No. 204251-18-3): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 1H-pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl- (CAS No. 204251-18-3) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrazole core substituted with a chloro group at the 5-position and dimethyl groups at the 1 and 3 positions, has garnered attention due to its unique structural and functional attributes. The pyrazole scaffold is a privileged structure in drug discovery, known for its broad biological activity and favorable pharmacokinetic properties.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic applications. The 5-chloro-1,3-dimethylpyrazole-4-carboxamide derivative stands out as a promising candidate due to its ability to modulate various biological pathways. Specifically, its structural features suggest potential interactions with enzymes and receptors involved in inflammatory responses, metabolic disorders, and even oncogenesis. The chloro substituent at the 5-position enhances electrophilicity, making it a viable scaffold for further derivatization and optimization.

The carboxamide functional group at the 4-position of the pyrazole ring introduces a polar moiety that can improve solubility and binding affinity to biological targets. This feature is particularly advantageous in medicinal chemistry, where solubility is a critical factor in drug formulation and bioavailability. The dimethyl groups at the 1 and 3 positions contribute to the steric profile of the molecule, influencing its binding mode and selectivity. These structural elements collectively make 1H-pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl- a versatile platform for designing novel bioactive molecules.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For instance, researchers have explored their potential in developing anti-inflammatory agents by targeting cyclooxygenase (COX) enzymes and other pro-inflammatory pathways. The 5-chloro-1,3-dimethylpyrazole-4-carboxamide derivative has shown promise in preclinical models as an inhibitor of COX-2, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to selectively inhibit COX enzymes while minimizing side effects associated with non-selective inhibitors remains an area of active investigation.

Beyond inflammation, this compound has also been investigated for its potential role in metabolic disorders. The pyrazole core is known to interact with various metabolic enzymes, including those involved in glucose metabolism and lipogenesis. Preliminary studies indicate that derivatives of 1H-pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl- may modulate key enzymes such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FASN), which are critical regulators of energy homeostasis. These findings are particularly relevant given the increasing prevalence of metabolic syndromes worldwide.

In addition to its therapeutic potential, the 5-chloro-1,3-dimethylpyrazole-4-carboxamide derivative has been explored for its anticancer properties. Cancer research has increasingly recognized the value of heterocyclic compounds due to their ability to disrupt essential cellular processes such as proliferation and apoptosis. The structural features of this compound allow it to interact with target proteins involved in cancer cell survival and growth. Notably, studies have shown that it can induce apoptosis in certain cancer cell lines by modulating mitochondrial function and reactive oxygen species (ROS) production.

The synthesis of 1H-pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl- involves multi-step organic reactions that highlight the synthetic versatility of pyrazole derivatives. Key synthetic strategies include chlorination at the 5-position followed by amidation at the 4-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly evaluated. Studies have demonstrated favorable oral bioavailability and reasonable tissue distribution following administration. These properties are essential for developing effective therapeutic agents that can reach their target sites efficiently. Additionally, preliminary toxicology studies suggest that 5-chloro-1,3-dimethylpyrazole-4-carboxamide exhibits low toxicity at therapeutic doses, further supporting its potential as a lead compound for drug development.

The future direction of research on 1H-pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl- includes exploring structure-activity relationships (SAR) to optimize its biological activity. By systematically modifying various substituents on the pyrazole core, researchers aim to enhance potency while minimizing off-target effects. Computational modeling techniques are also being employed to predict binding interactions between this compound and biological targets.

In conclusion, the compound 1H-pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl- (CAS No. 204251-18-3) represents a significant advancement in chemical biology and medicinal chemistry due to its unique structural features and broad biological activity. Its potential applications in treating inflammatory diseases, metabolic disorders, and cancer make it a valuable scaffold for further research and development.